3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(1-hydroxycyclopentyl)methyl]urea
• InChI: InChI=1S/C14H18N2O4/c17-13(15-8-14(18)5-1-2-6-14)16-10-3-4-11-12(7-10)20-9-19-11/h3-4,7,18H,1-2,5-6,8-9H2,(H2,15,16,17)
• InChI Key: DSVPACXCVXPZAT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)NC2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

3-(2H-1,3-benzodioxol-5-yl)-1-[(1-hydroxycyclopentyl)methyl]urea (also known as 3-HB-CP-U) is an organic compound that has been used in a variety of scientific research applications. It is a derivative of urea, and is composed of a benzodioxole ring and a cyclopentylmethyl group attached to a carbon atom. 3-HB-CP-U has been found to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for lab experiments.

Scientific Research Applications

3-HB-CP-U has been used in a variety of scientific research applications. It has been used in the study of the effects of different drugs on the central nervous system, as well as in the study of the effects of different drugs on the cardiovascular system. It has also been used in the study of the effects of different drugs on the immune system, and in the study of the effects of different drugs on the endocrine system. Additionally, 3-HB-CP-U has been used in the study of the effects of different drugs on the metabolism of cells.

Mechanism of Action

The mechanism of action of 3-HB-CP-U is not fully understood. However, it is believed that it binds to a specific receptor in the cell membrane, which then activates a signal transduction pathway that leads to changes in the cell’s metabolism. This binding also leads to the release of various neurotransmitters, which can then lead to changes in the cell’s physiology.
Biochemical and Physiological Effects
3-HB-CP-U has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which can lead to increased alertness, improved mood, and improved cognitive performance. It has also been found to reduce anxiety and stress levels, as well as to improve sleep quality. Additionally, 3-HB-CP-U has been found to increase the levels of norepinephrine and epinephrine in the body, which can lead to increased energy levels and improved physical performance.

Advantages and Limitations for Lab Experiments

3-HB-CP-U has a number of advantages and limitations for lab experiments. One of the main advantages of using 3-HB-CP-U in lab experiments is its relatively low toxicity. This makes it a safer option than other compounds, which can be highly toxic. Additionally, 3-HB-CP-U is relatively inexpensive, making it a cost-effective option for lab experiments. However, one of the main limitations of using 3-HB-CP-U in lab experiments is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for 3-HB-CP-U. One possible future direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the potential therapeutic uses of 3-HB-CP-U, such as for the treatment of anxiety and depression. Another potential future direction is to explore the potential of 3-HB-CP-U as a drug delivery system, as it has been found to be able to penetrate cell membranes. Finally, further research could be done to explore the potential of 3-HB-CP-U as a drug target, as it has been found to be able to bind to specific receptors in the cell membrane.

Synthesis Methods

3-HB-CP-U can be synthesized through a number of different methods. The most common method involves the reaction of 1-hydroxycyclopentylmethylurea with 2-chloro-1,3-benzodioxole in the presence of an acid catalyst. This reaction results in the formation of 3-HB-CP-U and a byproduct of 2-chloro-1,3-benzodioxole. Other methods of synthesis include the reaction of 1-hydroxycyclopentylmethylurea with 1-chloro-2,3-benzodioxole, or the reaction of 1-hydroxycyclopentylmethylurea with 2-chloro-1,3-benzodioxole in the presence of an oxidizing agent.